Cas no 88830-21-1 (1,2,4-Benzenetricarbonitrile, 5-(1-methylethyl)-)

• Product Name: 1,2,4-Benzenetricarbonitrile, 5-(1-methylethyl)-
• CAS No: 88830-21-1
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• CID: 621011
• PubChem ID: 11819988
• Update Time: 2025-04-19

1,2,4-Benzenetricarbonitrile, 5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarbonitrile, 5-(1-methylethyl)-
• 5-propan-2-ylbenzene-1,2,4-tricarbonitrile
• DTXSID00473750
• 88830-21-1

• Inchi： 1S/C12H9N3/c1-8(2)12-4-10(6-14)9(5-13)3-11(12)7-15/h3-4,8H,1-2H3
• InChI Key： VQOHGRPRXTZVAQ-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C#N)C(C#N)=CC=1C(C)C

Computed Properties

• Exact Mass: 195.079647300g/mol
• Monoisotopic Mass: 195.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.4Ų